Cas no 92083-35-7 ((3-(1H-Indol-1-yl)phenyl)methanamine hydrochloride)

• Product Name: (3-(1H-Indol-1-yl)phenyl)methanamine hydrochloride
• CAS No: 92083-35-7
• MF: C₁₅H₁₅ClN₂
• MW: 258.746002435684
• CID: 3167960
• PubChem ID: 13324730
• Update Time: 2025-06-08

(3-(1H-Indol-1-yl)phenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[3-(1H-indol-1-yl)phenyl]methanamine hydrochloride
• (3-(1H-Indol-1-yl)phenyl)methanaminehydrochloride
• (3-(1H-Indol-1-yl)phenyl)methanamine hydrochloride
• SCHEMBL10639706
• PBA49178
• 92083-35-7

• Inchi： 1S/C15H14N2.ClH/c16-11-12-4-3-6-14(10-12)17-9-8-13-5-1-2-7-15(13)17;/h1-10H,11,16H2;1H
• InChI Key： WUIVKJFXZGXKBW-UHFFFAOYSA-N
• SMILES： Cl.N1(C=CC2C=CC=CC1=2)C1C=CC=C(CN)C=1

Computed Properties

• Exact Mass: 258.0923762Da
• Monoisotopic Mass: 258.0923762Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on (3-(1H-Indol-1-yl)phenyl)methanamine hydrochloride

(3-(1H-Indol-1-yl)phenyl)methanamine hydrochloride: An Overview of a Versatile Compound (CAS No. 92083-35-7)

(3-(1H-Indol-1-yl)phenyl)methanamine hydrochloride (CAS No. 92083-35-7) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This article aims to provide a comprehensive overview of this compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

(3-(1H-Indol-1-yl)phenyl)methanamine hydrochloride is a derivative of indole, a key heterocyclic compound with a wide range of biological activities. The compound features an indole ring attached to a phenyl group via a methylene bridge, with an amino group at the para position of the phenyl ring. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical applications.

The molecular formula of (3-(1H-Indol-1-yl)phenyl)methanamine hydrochloride is C₁₆H₁₆N₂·HCl, with a molecular weight of approximately 274.76 g/mol. It is a white crystalline solid with a melting point ranging from 205°C to 208°C. The compound exhibits good solubility in water and polar organic solvents, which facilitates its use in various experimental and clinical settings.

Synthesis Methods

The synthesis of (3-(1H-Indol-1-yl)phenyl)methanamine hydrochloride can be achieved through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 3-(indol-1-yl)benzaldehyde with ammonia or an amine derivative in the presence of a reducing agent such as sodium borohydride or hydrogen gas over a palladium catalyst.

A more recent approach involves the use of transition metal-catalyzed cross-coupling reactions, such as the Buchwald-Hartwig amination, which provides high yields and excellent functional group tolerance. This method has gained popularity due to its efficiency and versatility in synthesizing complex molecules with high purity.

Biological Activities and Therapeutic Potential

(3-(1H-Indol-1-yl)phenyl)methanamine hydrochloride has been extensively studied for its biological activities, particularly its interactions with various receptors and enzymes. One of the key areas of interest is its potential as an antidepressant agent. Research has shown that the compound can modulate serotonin levels in the brain by interacting with serotonin receptors, thereby potentially alleviating symptoms of depression.

In addition to its antidepressant properties, (3-(1H-Indol-1-yl)phenyl)methanamine hydrochloride has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for treating inflammatory disorders.

Clinical Trials and Research Developments

The therapeutic potential of (3-(1H-Indol-1-yl)phenyl)methanamine hydrochloride has led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various doses, with no significant adverse effects reported.

Ongoing phase II trials are focusing on assessing the compound's effectiveness in treating depression and inflammatory conditions. Early findings suggest that it may offer significant benefits over existing treatments, particularly in terms of rapid onset of action and reduced side effects.

Conclusion

(3-(1H-Indol-1-yl)phenyl)methanamine hydrochloride (CAS No. 92083-35-7) is a promising compound with a diverse range of biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, it is likely that this compound will play an increasingly important role in the treatment of various diseases.